Cas no 85068-29-7 (3,5-bis(Trifluoromethyl)benzylamine)

3,5-Bis(trifluoromethyl)benzylamine is a fluorinated aromatic amine characterized by the presence of two trifluoromethyl groups at the 3 and 5 positions of the benzyl ring. This structural feature imparts high electron-withdrawing properties, enhancing its reactivity in nucleophilic substitution and condensation reactions. The compound is widely utilized as a key intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients requiring enhanced metabolic stability and lipophilicity. Its trifluoromethyl groups contribute to improved bioavailability and resistance to enzymatic degradation. The benzylamine moiety further facilitates functionalization, making it a versatile building block for fine chemical applications. Suitable for use under inert conditions due to its sensitivity to moisture and air.
3,5-bis(Trifluoromethyl)benzylamine structure
85068-29-7 structure
Product Name:3,5-bis(Trifluoromethyl)benzylamine
CAS No:85068-29-7
MF:C9H7F6N
MW:243.149003267288
MDL:MFCD00009909
CID:60811
PubChem ID:521099
Update Time:2025-05-27

3,5-bis(Trifluoromethyl)benzylamine Chemical and Physical Properties

Names and Identifiers

    • (3,5-Bis(trifluoromethyl)phenyl)methanamine
    • 3,5-Bis(trifluoromethyl)-benzyl amine
    • 3,5-Bis(trifluoromethyl)benzylamine
    • [3,5-bis(trifluoromethyl)phenyl]methanamine
    • 3,5-Di(trifluoromethyl)benzylamine
    • 3,5-Bis(trifluoromethyl)benzenemethanamine (ACI)
    • [[3,5-Bis(trifluoromethyl)phenyl]methyl]amine
    • MFCD00009909
    • Benzenemethanamine, 3,5-bis(trifluoromethyl)-
    • DTXCID70156624
    • [3,5-bis(trifluoromethyl)phenyl]methylamine
    • 3,5-bis triflouromethyl benzyl amine
    • [3,5-Bis(trifluoromethyl)phenyl]methanamine #
    • 3,5-bis(trifluoromethyl)benzyl amine
    • EN300-204022
    • 3,5-Bis(trifluoromethyl)benzylamine, technical grade, 80%
    • 85068-29-7
    • SCHEMBL42797
    • 3,5-bis(trifluoromethyl) benzylamine
    • 3,5-bis-trifluoromethylbenzylamine
    • B2949
    • 3,5 bis(trifluoromethyl)benzylamine
    • ((3,5-BIS(TRIFLUOROMETHYL)PHENYL)METHYL)AMINE
    • DB-021979
    • DTXSID70234133
    • 3,5-bistrifluoromethyl benzyl amine
    • W9RP2724XX
    • UNII-W9RP2724XX
    • 3,5-bis-trifluoromethyl benzylamine
    • DS-1758
    • AC-2334
    • 3,5-bis-(trifluoromethyl)benzylamine
    • [3,5-bis(trifluoromethyl)benzyl]amine
    • EINECS 285-290-9
    • NS00058548
    • 3,5-bistrifluoromethylbenzylamine
    • 3,5-bis(trifluoromethyl)benzenemethanamine
    • 3,5-Bis(trifluoromethyl)benzylamine, technical, ~80% (GC)
    • 3,5-bis-(trifluoromethyl) benzylamine
    • CS-W012754
    • 1-[3,5-BIS(TRIFLUOROMETHYL)PHENYL]METHANAMINE
    • 3,5-bis-trifluoromethyl-benzylamine
    • AC-26226
    • AKOS015852712
    • AB01007
    • PS-7543
    • 3,5-bistrifluoromethyl benzylamine
    • 3,5-bis(Trifluoromethyl)benzylamine
    • MDL： MFCD00009909
    • Inchi： 1S/C9H7F6N/c10-8(11,12)6-1-5(4-16)2-7(3-6)9(13,14)15/h1-3H,4,16H2
    • InChI Key： DHVHORCFFOSRBP-UHFFFAOYSA-N
    • SMILES： FC(C1C=C(C(F)(F)F)C=C(CN)C=1)(F)F
    • BRN： 7209267

Computed Properties

  • Exact Mass: 243.04800
  • Monoisotopic Mass: 243.048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.5
  • Topological Polar Surface Area: 26A^2

Experimental Properties

  • Color/Form: A yellowish solidified mass or piece
  • Density: 1.3653 (estimate)
  • Melting Point: 50-55 °C (lit.)
  • Boiling Point: 82-84 ºC (15 mmHg)
  • Flash Point: Fahrenheit: 172.4 ° f
    Celsius: 78 ° c
  • PSA: 26.02000
  • LogP: 3.88320
  • Sensitiveness: Air Sensitive
  • Solubility: Not determined

3,5-bis(Trifluoromethyl)benzylamine Security Information

  • Symbol: GHS05
  • Signal Word：Danger
  • Hazard Statement： H314
  • Warning Statement： P280,P305+P351+P338,P310
  • Hazardous Material transportation number：UN 3259 8/PG 2
  • WGK Germany：3
  • Hazard Category Code： 34
  • Safety Instruction： S26-S36/37/39-S45
  • FLUKA BRAND F CODES：10-34
  • Hazardous Material Identification： C
  • HazardClass：8
  • PackingGroup：Ⅱ
  • Storage Condition：Keep in dark place,Sealed in dry,2-8°C(BD22850)
  • Risk Phrases：R21/22; R34
  • Packing Group：III
  • Safety Term：8

3,5-bis(Trifluoromethyl)benzylamine Customs Data

  • HS CODE：2921499090
  • Customs Data：

    China Customs Code:

    2921499090

    Overview:

    2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3,5-bis(Trifluoromethyl)benzylamine Pricemore >>

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Alichem
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3,5-bis(Trifluoromethyl)benzylamine Production Method

Production Method 1

27126-93-8 27126-93-8
85068-29-7 85068-29-7
Reaction Conditions
1.1 Reagents: Hydrogen ,  Ammonia Catalysts: Nickel Solvents: Methanol ;  18 h, 35 bar, 60 °C
Reference
Stable and reusable Ni-based nanoparticles for general and selective hydrogenation of nitriles to amines
Ma, Zhuang; Chandrashekhar, Vishwas G.; Zhou, Bei; Alenad, Asma M.; Rockstroh, Nils; et al, Chemical Science, 2022, 13(36), 10914-10922

Production Method 2

27126-93-8 27126-93-8
85068-29-7 85068-29-7
Reaction Conditions
1.1 Reagents: Hydrogen ,  Ammonia Catalysts: Iron oxide (Fe2O3) ,  Iron Solvents: Isopropanol ;  24 h, 50 bar, 120 °C
Reference
Silica-supported Fe/Fe-O nanoparticles for the catalytic hydrogenation of nitriles to amines in the presence of aluminium additives
Chandrashekhar, Vishwas G. ; Senthamarai, Thirusangumurugan; Kadam, Ravishankar G. ; Malina, Ondrej; Kaslik, Josef; et al, Nature Catalysis, 2022, 5(1), 20-29

Production Method 3

27126-93-8 27126-93-8
85068-29-7 85068-29-7
Reaction Conditions
1.1 Reagents: Oxalic acid Catalysts: Iron oxide (Fe3O4) ,  Palladium ,  Titania ;  2 h, rt
Reference
Preparation of a magnetic mesoporous Fe3O4-Pd@TiO2 photocatalyst for the efficient selective reduction of aromatic cyanides
Zhao, Ziming; Long, Yu; Luo, Sha; Wu, Wei; Ma, Jiantai, New Journal of Chemistry, 2019, 43(16), 6294-6302

Production Method 4

848825-79-6 848825-79-6
85068-29-7 85068-29-7
Reaction Conditions
1.1 Reagents: Hydrogen ,  Ammonium hydroxide Catalysts: Nickel Solvents: Isopropanol ;  6 - 8 h, 70 - 80 psi, 25 - 35 °C
Reference
Asymmetric Organocatalysis and Continuous Chemistry for an Efficient and Cost-Competitive Process to Pregabalin
Carlone, Armando ; Bernardi, Luca ; McCormack, Peter; Warr, Tony; Oruganti, Srinivas; et al, Organic Process Research & Development, 2021, 25(12), 2795-2805

Production Method 5

401-95-6 401-95-6
85068-29-7 85068-29-7
Reaction Conditions
1.1 Reagents: 1,8-Diazabicyclo[5.4.0]undec-7-ene ,  Sulfuric acid magnesium salt (1:1) ,  Benzeneacetic acid, α-amino-α-methyl-, potassium salt (1:1) Solvents: 1,4-Dioxane ;  24 h, 50 °C
1.2 Reagents: Hydroxylamine Solvents: Water ;  15 min, rt
Reference
Transamination of Aromatic Aldehydes to Primary Arylmethylamines
Cai, Weiqi; Yang, Yue; Ma, Jiguo; Cao, Jing; Ren, Xinyi; et al, Organic Letters, 2023, 25(21), 3876-3880

3,5-bis(Trifluoromethyl)benzylamine Raw materials

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3,5-bis(Trifluoromethyl)benzylamine Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:85068-29-7)3,5-bis(trifluoromethyl)benzylamine
Order Number:LE7353
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:57
Price ($):discuss personally
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:85068-29-7)3,5-bis(trifluoromethyl)benzylamine
LE7353
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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